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Compound of Interest

Compound Name:
2,2,2-Trifluoro-1-(4-

trifluoromethylphenyl)ethylamine

Cat. No.: B127222 Get Quote

In-Depth Technical Guide: 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine, a fluorinated organic compound of interest in chemical

and pharmaceutical research. This document details its commercial availability,

physicochemical properties, and general synthetic strategies. Due to the limited publicly

available data, this guide also highlights the current gaps in knowledge regarding detailed

experimental protocols for its synthesis and its specific biological activities and mechanisms of

action. This guide is intended to serve as a foundational resource for researchers and

professionals working with this and related fluorinated compounds.

Commercial Availability
2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine and its hydrochloride salt are

commercially available from a variety of chemical suppliers. These compounds are typically

offered in research quantities. The table below summarizes information from several suppliers.
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Supplier Product Name CAS Number
Molecular
Formula

Purity/Notes

Echemi

(HANGZHOU

LEAP CHEM

CO., LTD.)

(R)-2,2,2-

Trifluoro-1-(4-

trifluoromethyl-

phenyl)-

ethylamine

hydrochloride

1260618-04-9 Not specified
Bulk Drug

Intermediates[1]

Fisher Scientific

(eMolecules)

2,2,2-Trifluoro-1-

(4-

trifluoromethyl-

phenyl)-

ethylamine

hydrochloride

1220039-72-4 Not specified
Available in 5g

quantities[2]

Santa Cruz

Biotechnology,

Inc.

2,2,2-Trifluoro-1-

(4-

fluorophenyl)ethy

lamine

hydrochloride

Not specified C8H7F4N•HCl

For Research

Use Only. Lot-

specific data

available on

Certificate of

Analysis.[3]

BLD Pharm

2,2,2-Trifluoro-1-

(4-

trifluoromethyl-

phenyl)-

ethylamine

hydrochloride

1228879-03-5 C9H8ClF6N
Available for

online orders.[4]

TCI AMERICA

2-(4-

Trifluoromethylph

enyl)ethylamine

775-00-8 Not specified
>98.0%(GC)(T)

[5]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine and its related salts, as compiled from various sources.
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Property Value Source

Molecular Formula C9H7F6N ChemWhat

Molecular Weight 243.15 g/mol BLDpharm

CAS Number 158388-49-9 ChemWhat

Appearance

Colorless to Light yellow to

Light orange clear liquid (for 2-

(4-

Trifluoromethylphenyl)ethylami

ne)

TCI AMERICA[5]

Purity

>98.0%(GC)(T) (for 2-(4-

Trifluoromethylphenyl)ethylami

ne)

TCI AMERICA[5]

Note: A detailed Certificate of Analysis with a comprehensive impurity profile for 2,2,2-
Trifluoro-1-(4-trifluoromethylphenyl)ethylamine was not publicly available at the time of this

report.

Synthesis and Experimental Protocols
A specific, detailed, step-by-step experimental protocol for the synthesis of 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine is not readily available in the peer-reviewed scientific

literature. However, general synthetic strategies for structurally similar α-trifluoromethylamines

can provide a basis for a potential synthetic route.

A plausible approach involves the nucleophilic trifluoromethylation of an appropriate imine

precursor. This general strategy is outlined in the workflow diagram below.
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2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine

 Nucleophilic Addition 

Trifluoromethylating Agent
(e.g., Ruppert-Prakash reagent)

Click to download full resolution via product page

Caption: General synthetic workflow for 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine.

General Experimental Considerations (Hypothetical):

Imine Formation: 4-(Trifluoromethyl)benzaldehyde would be reacted with a suitable amine

source, such as ammonia or a primary amine, in an appropriate solvent. This reaction is

typically a condensation reaction, often requiring dehydrating conditions or removal of water

to drive the equilibrium towards the imine product.

Nucleophilic Trifluoromethylation: The resulting imine would then be subjected to nucleophilic

trifluoromethylation. A common reagent for this transformation is the Ruppert-Prakash

reagent (TMSCF3), often used in the presence of a fluoride source or other activators. This

step introduces the trifluoromethyl group to the carbon of the C=N double bond.

Work-up and Purification: Following the reaction, a standard aqueous work-up would be

performed to quench the reaction and remove any inorganic byproducts. The crude product

would then be purified using techniques such as column chromatography or distillation to

yield the desired 2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine.

Disclaimer: This is a generalized protocol based on the synthesis of similar compounds. The

actual reaction conditions, including solvents, temperatures, reaction times, and purification
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methods, would need to be optimized for this specific substrate.

Biological Activity and Signaling Pathways
As of the date of this publication, there is no publicly available scientific literature detailing the

specific biological activity, mechanism of action, or associated signaling pathways for 2,2,2-
Trifluoro-1-(4-trifluoromethylphenyl)ethylamine.

The introduction of trifluoromethyl groups into organic molecules is a common strategy in

medicinal chemistry to enhance properties such as metabolic stability, lipophilicity, and binding

affinity to biological targets. Therefore, it is plausible that this compound could be investigated

for various biological activities. However, without experimental data, any discussion of its

potential pharmacological effects would be purely speculative.

Research on structurally related trifluoroethylamines has explored their potential as

intermediates in the synthesis of pharmaceuticals, including agents targeting neurological

disorders. For instance, some trifluoroethylamine derivatives have been investigated for their

role in modulating neurotransmitter systems. However, it is crucial to note that small structural

changes can lead to significant differences in biological activity, and therefore, the properties of

related compounds cannot be directly extrapolated to 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine.

Due to the lack of information on its biological targets and mechanism of action, no signaling

pathway diagram can be provided at this time.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2,2,2-Trifluoro-1-(4-
trifluoromethylphenyl)ethylamine was not available. However, based on the SDS for the

structurally similar compound 2-(4-Trifluoromethylphenyl)ethylamine, the following general

safety precautions should be considered. This information is for guidance only and a

comprehensive, compound-specific risk assessment should be conducted before handling.

Hazard Statements (based on related compounds): May cause severe skin burns and eye

damage. May cause respiratory irritation.

Precautionary Measures:
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Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Keep away from heat, sparks, open flames, and hot surfaces.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion and Future Directions
2,2,2-Trifluoro-1-(4-trifluoromethylphenyl)ethylamine is a commercially available fluorinated

compound with potential for use in research and development. While its basic physicochemical

properties are documented, there is a notable absence of detailed public information regarding

its specific synthesis protocols and biological activity.

Future research efforts could focus on:

The development and publication of a detailed and optimized synthetic protocol.

The investigation of its biological activities through in vitro and in vivo screening assays.

Elucidation of its mechanism of action and identification of any relevant signaling pathways.

This technical guide serves as a starting point for researchers interested in this molecule,

providing the currently available information while highlighting the areas where further

investigation is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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